Cas no 66940-04-3 (6-nitro-9H-Pyrrolo[1,2-a]indol-9-one)

• Product name: 6-nitro-9H-Pyrrolo[1,2-a]indol-9-one
• CAS No: 66940-04-3
• MF: C₁₁H₆N₂O₃
• MW: 214.17694234848
• CID: 964964
• PubChem ID: 317624

6-nitro-9H-Pyrrolo[1,2-a]indol-9-one Chemical and Physical Properties

Names and Identifiers

• 6-nitro-9H-Pyrrolo[1,2-a]indol-9-one
• 7-nitropyrrolo[1,2-a]indol-4-one
• 6-Nitro-9-keto-9H-pyrrolo[1,2-a]indol
• 6-Nitro-9-keto-9H-pyrrolo< 1,2-a> indol
• AC1L7WE0
• NSC250623
• DTXSID20312137
• NSC-250623
• 66940-04-3

• Inchi： InChI=1S/C11H6N2O3/c14-11-8-4-3-7(13(15)16)6-10(8)12-5-1-2-9(11)12/h1-6H
• InChI Key： VYVMEEBXLCGYIJ-UHFFFAOYSA-N
• SMILES： C1=CN2C(=C1)C(=O)C3=C2C=C(C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.03788
• Monoisotopic Mass: 214.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 412.6°C at 760 mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.75
• PSA: 64.62
• LogP: 2.45310